molecular formula C25H25NOS B219885 1-Phenyl-3-phenylamino-4-(4-toluenesulfinyl)-1,5-hexadiene CAS No. 118993-44-5

1-Phenyl-3-phenylamino-4-(4-toluenesulfinyl)-1,5-hexadiene

Cat. No. B219885
CAS RN: 118993-44-5
M. Wt: 387.5 g/mol
InChI Key: ZYWIRDGRADOIPY-KNTRCKAVSA-N
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Description

1-Phenyl-3-phenylamino-4-(4-toluenesulfinyl)-1,5-hexadiene is a chemical compound that belongs to the family of hexadiene derivatives. It is commonly known as TSDP, and it has been widely studied for its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of TSDP is not fully understood. However, it is believed that TSDP acts as a photochromic compound, which means that it can change its color and optical properties upon exposure to light. This property of TSDP has been exploited for its potential applications in various fields, such as optoelectronics and sensing.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TSDP are not well studied. However, it has been reported that TSDP can interact with biomolecules, such as proteins and nucleic acids, and affect their functions. This property of TSDP has been exploited for its potential applications in various fields, such as drug discovery and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TSDP in lab experiments is its high yield and purity. Additionally, TSDP is relatively easy to synthesize and purify, which makes it a convenient compound to work with. However, one of the limitations of using TSDP in lab experiments is its limited solubility in common solvents, which can make it difficult to dissolve and work with.

Future Directions

There are many future directions for the study of TSDP. One of the potential applications of TSDP is in the development of new materials, such as liquid crystals and polymers. Additionally, TSDP can be used as a fluorescent probe for the detection of metal ions in biological systems. Further studies are needed to fully understand the mechanism of action of TSDP and its potential applications in various scientific fields.
Conclusion:
In conclusion, 1-Phenyl-3-phenylamino-4-(4-toluenesulfinyl)-1,5-hexadiene is a chemical compound that has been widely studied for its potential applications in various scientific fields. Its synthesis method is relatively easy, and it has been used as a building block for the synthesis of complex organic molecules. TSDP has also been used as a fluorescent probe for the detection of metal ions in biological systems. Further studies are needed to fully understand the mechanism of action of TSDP and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of TSDP involves the reaction between 1,5-hexadiene and 4-toluenesulfinyl chloride in the presence of a catalyst such as palladium on carbon. The reaction is carried out under mild conditions, and the yield of the product is high. The final product is purified by column chromatography to obtain a pure compound.

Scientific Research Applications

TSDP has been studied extensively for its potential applications in various scientific fields. It has been used as a building block for the synthesis of complex organic molecules, such as natural products and pharmaceuticals. TSDP has also been used as a fluorescent probe for the detection of metal ions in biological systems. Additionally, TSDP has been studied for its potential use in the development of new materials, such as liquid crystals and polymers.

properties

CAS RN

118993-44-5

Product Name

1-Phenyl-3-phenylamino-4-(4-toluenesulfinyl)-1,5-hexadiene

Molecular Formula

C25H25NOS

Molecular Weight

387.5 g/mol

IUPAC Name

N-[(1E)-4-(4-methylphenyl)sulfinyl-1-phenylhexa-1,5-dien-3-yl]aniline

InChI

InChI=1S/C25H25NOS/c1-3-25(28(27)23-17-14-20(2)15-18-23)24(26-22-12-8-5-9-13-22)19-16-21-10-6-4-7-11-21/h3-19,24-26H,1H2,2H3/b19-16+

InChI Key

ZYWIRDGRADOIPY-KNTRCKAVSA-N

Isomeric SMILES

CC1=CC=C(C=C1)S(=O)C(C=C)C(/C=C/C2=CC=CC=C2)NC3=CC=CC=C3

SMILES

CC1=CC=C(C=C1)S(=O)C(C=C)C(C=CC2=CC=CC=C2)NC3=CC=CC=C3

Canonical SMILES

CC1=CC=C(C=C1)S(=O)C(C=C)C(C=CC2=CC=CC=C2)NC3=CC=CC=C3

synonyms

1-phenyl-3-phenylamino-4-(4-toluenesulfinyl)-1,5-hexadiene
PATSH

Origin of Product

United States

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